Cas no 1554341-03-5 (1-Benzyl-3-oxopiperidine-4-carbonitrile)

• Product Name: 1-Benzyl-3-oxopiperidine-4-carbonitrile
• CAS No: 1554341-03-5
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5693671
• PubChem ID: 75366217
• Update Time: 2025-06-08

1-Benzyl-3-oxopiperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-oxopiperidine-4-carbonitrile
• EN300-189689
• NS-02456
• CS-0130975
• MFCD26593831
• AKOS016353164
• SCHEMBL22492332
• 1554341-03-5
• 4-Piperidinecarbonitrile, 3-oxo-1-(phenylmethyl)-
• 1-Benzyl-3-oxopiperidine-4-carbonitrile

• Inchi： 1S/C13H14N2O/c14-8-12-6-7-15(10-13(12)16)9-11-4-2-1-3-5-11/h1-5,12H,6-7,9-10H2
• InChI Key： PLUIIDRINYZIIS-UHFFFAOYSA-N
• SMILES： O=C1CN(CC2C=CC=CC=2)CCC1C#N

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 381.4±42.0 °C(Predicted)
• pka: 4.29±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-Benzyl-3-oxopiperidine-4-carbonitrile

Introduction to 1-Benzyl-3-oxopiperidine-4-carbonitrile (CAS No. 1554341-03-5)

1-Benzyl-3-oxopiperidine-4-carbonitrile (CAS No. 1554341-03-5) is a significant compound in the field of pharmaceutical chemistry, particularly in the synthesis of bioactive molecules. This heterocyclic compound features a piperidine core, which is a common structural motif in many pharmacologically active agents. The presence of a benzyl group, an oxo group, and a nitrile functionality makes it a versatile intermediate for further chemical modifications, enabling the development of novel therapeutic agents.

The chemical structure of 1-Benzyl-3-oxopiperidine-4-carbonitrile can be described as follows: it consists of a six-membered piperidine ring substituted with a benzyl group at the 1-position, an oxo group at the 3-position, and a nitrile group at the 4-position. This arrangement provides multiple sites for functionalization, making it an attractive building block for medicinal chemists. The compound’s molecular formula is C₁₁H₁₁NO₂, reflecting its composition and suggesting its potential reactivity.

In recent years, there has been growing interest in the development of piperidine-based scaffolds due to their favorable pharmacokinetic properties and biological activity. 1-Benzyl-3-oxopiperidine-4-carbonitrile has emerged as a valuable precursor in the synthesis of various pharmacologically relevant compounds. Its unique structural features have been exploited in the design of molecules targeting different disease pathways, including central nervous system disorders and inflammatory conditions.

One of the most compelling aspects of 1-Benzyl-3-oxopiperidine-4-carbonitrile is its role in the synthesis of small-molecule inhibitors. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are critical in treating cancers and other chronic diseases. The benzyl and nitrile groups provide handles for further derivatization, allowing chemists to fine-tune the properties of the resulting molecules. This flexibility has led to several high-profile drug candidates entering clinical trials.

The oxo group in 1-Benzyl-3-oxopiperidine-4-carbonitrile also plays a crucial role in determining its reactivity and biological activity. This functionality can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Additionally, the nitrile group can undergo various transformations, such as hydrolysis or reduction, to introduce different substituents into the molecule. These chemical properties make it an indispensable tool in synthetic organic chemistry.

Recent studies have highlighted the importance of 1-Benzyl-3-oxopiperidine-4-carbonitrile in drug discovery efforts aimed at modulating neurotransmitter systems. Piperidine derivatives are known to interact with receptors and enzymes involved in synaptic transmission, making them promising candidates for treating neurological disorders such as depression, anxiety, and Parkinson’s disease. The structural features of this compound have been leveraged to develop analogs with enhanced potency and reduced side effects.

The synthesis of 1-Benzyl-3-oxopiperidine-4-carbonitrile typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include condensation reactions followed by cyclization steps to form the piperidine ring. The introduction of the benzyl group can be achieved through Friedel-Crafts alkylation or other similar methods. The subsequent installation of the oxo and nitrile groups requires careful selection of reaction conditions to ensure high yield and purity.

In conclusion, 1-Benzyl-3-oxopiperidine-4-carbonitrile (CAS No. 1554341-03-5) is a multifaceted compound with significant applications in pharmaceutical research and drug development. Its unique structural features and chemical properties make it an invaluable intermediate for synthesizing bioactive molecules targeting various disease states. As research continues to uncover new therapeutic applications for piperidine derivatives, compounds like this will remain at the forefront of medicinal chemistry innovation.